Cas no 1353994-48-5 ([4-((S)-2-Amino-propionylamino)-cyclohexyl]-carbamic acid tert-butyl ester)

• Product Name: [4-((S)-2-Amino-propionylamino)-cyclohexyl]-carbamic acid tert-butyl ester
• CAS No: 1353994-48-5
• MF: C₁₄H₂₇N₃O₃
• MW: 285.382483720779
• CID: 2160515
• Update Time: 2025-05-19

[4-((S)-2-Amino-propionylamino)-cyclohexyl]-carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• [4-((S)-2-amino-propionylamino)-cyclohexyl]-carbamic acid tert-butyl ester
• (1R,4R)-[4-((S)-2-Amino-propionylamino)-cyclohexyl]-carbamic acid tert-butyl ester
• [4-((S)-2-aminopropanylamino)cyclohexyl]carbamic acid tert-butyl ester
• (S)-tert-Butyl (4-(2-aminopropanamido)cyclohexyl)carbamate
• AM95210
• AM102055
• (1R,4R)-[4-((S)-2-aminopropanylamino)cyclohexyl]carbamic acid tert-butyl ester
• [4-((S)-2-Amino-propionylamino)-cyclohexyl]-carbamic acid tert-butyl ester

• Inchi： 1S/C14H27N3O3/c1-9(15)12(18)16-10-5-7-11(8-6-10)17-13(19)20-14(2,3)4/h9-11H,5-8,15H2,1-4H3,(H,16,18)(H,17,19)/t9-,10?,11?/m0/s1
• InChI Key： ZNPRGXOEYHPPBT-WHXUTIOJSA-N
• SMILES： O(C(C)(C)C)C(NC1CCC(CC1)NC([C@H](C)N)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 344
• Topological Polar Surface Area: 93.4

Additional information on [4-((S)-2-Amino-propionylamino)-cyclohexyl]-carbamic acid tert-butyl ester

Comprehensive Overview of [4-((S)-2-Amino-propionylamino)-cyclohexyl]-carbamic acid tert-butyl ester (CAS No. 1353994-48-5)

The compound [4-((S)-2-Amino-propionylamino)-cyclohexyl]-carbamic acid tert-butyl ester (CAS No. 1353994-48-5) is a specialized chiral intermediate widely utilized in pharmaceutical research and organic synthesis. Its unique structure, featuring a tert-butyl carbamate group and a cyclohexyl backbone, makes it a valuable building block for drug discovery, particularly in the development of peptide-based therapeutics and small molecule inhibitors. The (S)-2-aminopropionylamino moiety further enhances its utility in asymmetric synthesis, aligning with the growing demand for enantioselective compounds in modern medicine.

In recent years, the interest in CAS 1353994-48-5 has surged due to its potential applications in targeted drug delivery and protease inhibition. Researchers are actively exploring its role in modulating enzyme-substrate interactions, a hot topic in precision medicine. The compound's tert-butyl ester group provides excellent stability under physiological conditions, making it a preferred choice for prodrug design. This aligns with the industry's shift toward biocompatible scaffolds, a trend frequently searched in AI-driven drug discovery platforms.

The synthesis of [4-((S)-2-Amino-propionylamino)-cyclohexyl]-carbamic acid tert-butyl ester involves multi-step organic reactions, including amide coupling and carbamate protection. Its chiral purity is critical for applications in asymmetric catalysis, a field gaining traction due to the demand for stereoselective pharmaceuticals. Analytical techniques like HPLC and NMR are employed to verify its structural integrity, ensuring compliance with Good Manufacturing Practices (GMP)—a key concern for regulatory bodies and pharmaceutical companies.

From an SEO perspective, queries such as "CAS 1353994-48-5 supplier" or "tert-butyl ester applications" highlight the commercial and academic relevance of this compound. Its versatility also connects to trending topics like green chemistry, as researchers seek solvent-free synthesis methods to reduce environmental impact. Additionally, the rise of computational chemistry tools has enabled faster optimization of its derivatives, addressing common search terms like "molecular docking with chiral intermediates."

In conclusion, [4-((S)-2-Amino-propionylamino)-cyclohexyl]-carbamic acid tert-butyl ester exemplifies the intersection of innovation and practical utility in synthetic chemistry. Its role in advancing peptide mimetics and bioactive molecules ensures its prominence in both literature and industrial workflows. As the scientific community continues to prioritize sustainable and high-yielding methodologies, this compound remains a focal point for future breakthroughs.